Cas no 816464-27-4 (2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-)

• Product name: 2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-
• CAS No: 816464-27-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 715525

2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-
• 2H-1,4-Benzoxazin-3(4H)-one,7-acetyl-2,2-dimethyl-(9CI)

• Inchi： 1S/C12H13NO3/c1-7(14)8-4-5-9-10(6-8)16-12(2,3)11(15)13-9/h4-6H,1-3H3,(H,13,15)
• InChI Key： IDRLMUJHWVINOX-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(C)=O)=CC=C2NC(=O)C1(C)C

Computed Properties

• Exact Mass: 219.09
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2